o-Chlorobetanidine sulfate
Description
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Properties
CAS No. |
73-64-3 |
|---|---|
Molecular Formula |
C20H30Cl2N6O4S |
Molecular Weight |
521.5 g/mol |
IUPAC Name |
1-[(2-chlorophenyl)methyl]-2,3-dimethylguanidine;sulfuric acid |
InChI |
InChI=1S/2C10H14ClN3.H2O4S/c2*1-12-10(13-2)14-7-8-5-3-4-6-9(8)11;1-5(2,3)4/h2*3-6H,7H2,1-2H3,(H2,12,13,14);(H2,1,2,3,4) |
InChI Key |
KHKPENDBCIDDOT-UHFFFAOYSA-N |
SMILES |
CNC(=NC)NCC1=CC=CC=C1Cl.CNC(=NC)NCC1=CC=CC=C1Cl.OS(=O)(=O)O |
Canonical SMILES |
CNC(=NC)NCC1=CC=CC=C1Cl.CNC(=NC)NCC1=CC=CC=C1Cl.OS(=O)(=O)O |
Related CAS |
51-13-8 (Parent) |
Synonyms |
BW 392C60 BW 392C60 sulfate (2:1) BW 392C60, monohydroiodide BW-392C60 N-(o-chlorobenzyl)-N',N''-dimethylguanidine sulfate |
Origin of Product |
United States |
Q & A
Q. What methodologies support the integration of qualitative data (e.g., researcher observations) with quantitative results in o-Chlorobetanidine sulfate studies?
- Methodological Answer : Employ mixed-methods frameworks, such as concurrent triangulation. Code qualitative observations (e.g., crystallization behavior) and cross-reference with quantitative metrics (e.g., yield, purity). Use joint displays to visualize convergence/divergence .
Tables for Key Comparisons
Table 1 : Comparison of Analytical Techniques for o-Chlorobetanidine Sulfate Characterization
Table 2 : Common Pitfalls in o-Chlorobetanidine Sulfate Studies and Mitigation Strategies
| Pitfall | Mitigation |
|---|---|
| Inconsistent bioactivity data | Standardize assay protocols; report MIAME-compliant metadata |
| Spectral artifacts | Use deuterated solvents; validate with secondary methods |
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